Cas no 78617-58-0 ((Z)-13-Hexadecen-11-ynyl Acetate)
(Z)-13-Hexadecen-11-ynyl Acetate Chemical and Physical Properties
Names and Identifiers
-
- (13Z)-13-hexadecen-11-ynyl acetate
- (Z)-13-hexadecen-11-yn-1-yl acetate
- (Z)-13-hexadecen-11-ynil acetate
- (Z)-13-hexadecen-11-ynyl acetate
- (Z)-13-hexadecene-11-yn-1-yl acetate
- acetoxy-1 hexadecene-13 yne-11(Z)
- Pityolure
- Z-13-hexadecen-11-ynyl acetate
- (Z)-13-Hexadecen-11-ynyl Acetate
-
- Inchi: 1S/C18H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18(2)19/h4-5H,3,8-17H2,1-2H3/b5-4-
- InChI Key: JMXCLEFVXYXEQH-PLNGDYQASA-N
- SMILES: O(C(C)=O)CCCCCCCCCCC#C/C=C\CC
(Z)-13-Hexadecen-11-ynyl Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H296580-1mg |
(Z)-13-Hexadecen-11-ynyl Acetate |
78617-58-0 | 1mg |
$ 90.00 | 2023-02-02 | ||
| TRC | H296580-10mg |
(Z)-13-Hexadecen-11-ynyl Acetate |
78617-58-0 | 10mg |
$ 275.00 | 2023-02-02 | ||
| TRC | H296580-250mg |
(Z)-13-Hexadecen-11-ynyl Acetate |
78617-58-0 | 250mg |
$ 7600.00 | 2023-09-07 |
(Z)-13-Hexadecen-11-ynyl Acetate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (Z)-13-Hexadecen-11-ynyl Acetate
Introduction to (Z)-13-Hexadecen-11-ynyl Acetate (CAS No. 78617-58-0)
(Z)-13-Hexadecen-11-ynyl Acetate, with the chemical formula C₁₅H₂₂O₂, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 78617-58-0, is a derivative of hexadecene and features both an acetylated ester group and a terminal alkyne functionality. Its unique structural properties make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.
The molecular structure of (Z)-13-Hexadecen-11-ynyl Acetate consists of a long hydrocarbon chain with a double bond at the 13th carbon position and an alkyne group at the 11th carbon. The presence of the acetyl group at the terminal position introduces polarity to the molecule, enhancing its solubility in polar solvents. This characteristic is particularly useful in pharmaceutical formulations where solubility is a critical factor for drug delivery and bioavailability.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (Z)-13-Hexadecen-11-ynyl Acetate. Researchers have employed catalytic processes to optimize the synthesis of this compound, reducing reaction times and improving yield. These improvements are crucial for industrial applications, where cost-effectiveness and reproducibility are paramount.
In the realm of biological research, (Z)-13-Hexadecen-11-ynyl Acetate has been explored for its potential role in modulating cellular processes. Studies have indicated that compounds with similar structural features may interact with lipid membranes, influencing membrane fluidity and permeability. This property is of particular interest in drug discovery, as manipulating membrane dynamics can affect the efficacy of therapeutic agents.
Moreover, the alkyne functionality in (Z)-13-Hexadecen-11-ynyl Acetate provides a versatile handle for further chemical modifications. This allows researchers to attach various functional groups, creating novel derivatives with tailored biological activities. Such modifications are essential for developing new drugs that target specific pathological conditions.
The acetylated ester group in this compound also plays a significant role in its reactivity. Ester groups are known to participate in various biochemical pathways, including hydrolysis and transesterification reactions. These reactions are fundamental in metabolic processes and can be harnessed for therapeutic purposes. For instance, esters have been used in prodrug formulations to enhance drug absorption and distribution.
Current research is focusing on understanding the pharmacological properties of (Z)-13-Hexadecen-11-ynyl Acetate. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant effects. These properties are particularly relevant in the context of chronic diseases where inflammation and oxidative stress play significant roles. Further investigation is needed to validate these findings and explore potential therapeutic applications.
The synthesis of complex natural products often relies on intermediates like (Z)-13-Hexadecen-11-ynyl Acetate. Its structural complexity makes it a valuable building block for constructing more intricate molecules. In synthetic organic chemistry, such intermediates are indispensable for creating libraries of compounds that can be screened for biological activity.
The growing interest in sustainable chemistry has also influenced the production methods for (Z)-13-Hexadecen-11-ynyl Acetate. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce environmental impact. Techniques such as solvent-free reactions, catalytic hydrogenation, and biocatalysis are being explored to develop more eco-friendly synthetic routes.
In conclusion, (Z)-13-Hexadecen-11-ynyl Acetate (CAS No. 78617-58-0) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features, combined with its reactivity, make it a valuable tool for developing new drugs and understanding biological processes. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.
78617-58-0 ((Z)-13-Hexadecen-11-ynyl Acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)